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Compound of Interest

Compound Name: Basic Red 13

Cat. No.: B1666102

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Basic Red 13, also known by its Colour Index name C.I. 48015 and various trade names such
as Astrazon Pink FG, is a cationic dye belonging to the methine class.[1][2] With the chemical
formula C22H26CI2N2 and a molecular weight of 389.36 g/mol , it presents as a gray powder
that dissolves in water to form a pink solution.[1][3] While primarily utilized in the textile industry
for dyeing acrylic fibers, Basic Red 13 is also cited for its use in biological staining.[3] This
guide provides a comprehensive review of the available scientific literature on Basic Red 13,
focusing on its chemical properties, and discusses the current landscape of its application in
biological research.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Basic Red 13 is presented in Table
1. The dye is sparingly soluble in water, with a reported solubility of 10-14 g/L, and this
solubility is not significantly affected by temperature.[1] It appears as a pink color in aqueous
solutions, turns yellow in sulfuric acid, and becomes a diluted red-orange upon further dilution.

[1]
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Property Value References
C.l. Name Basic Red 13, 48015 [1]

CAS Number 3648-36-0 [11[3]
Chemical Formula C22H26CI2Nz2 [11[3]
Molecular Weight 389.36 g/mol [11[3]
Appearance Gray powder [1]

Color in Water Pink [1]

Solubility in Water 10-14 g/L [1]

Astrazon Pink FG, Cationic
Pink FG, 2-[p-[(2-

Synonyms Chloroethyl)methylamino]styryl  [1][3]
]-1,3,3-trimethyl-3H-indolium

chloride

Molecular Structure Methine class [1]

Applications in Biological Research

Despite being mentioned as a biological stain in commercial and safety data sheets, a
comprehensive review of peer-reviewed scientific literature reveals a notable absence of
specific applications and detailed protocols for the use of Basic Red 13 in biological research.
While its cationic nature suggests a potential for binding to negatively charged molecules within
cells, such as nucleic acids, its actual use as a cellular or tissue stain is not well-documented in
academic publications.

General Staining Workflow

In the absence of specific protocols for Basic Red 13, a general workflow for histological
staining is provided below. This diagram illustrates the typical steps involved in preparing a
tissue sample for microscopic examination.
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General Histological Staining Workflow
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A generalized workflow for the preparation and staining of tissue samples for microscopy.
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Toxicology

Due to the limited availability of toxicological data for Basic Red 13, this section will discuss the
toxicology of a similarly named but structurally distinct compound, Disperse Red 13 (C.I.

11115, CAS 3180-81-2). It is crucial to note that Disperse Red 13 is an azo dye, not a methine
dye, and therefore the toxicological properties may differ significantly.

Studies on Disperse Red 13 have indicated potential mutagenic and cytotoxic effects.
Research has shown that Disperse Red 13 can induce chromosomal damage in human
lymphocytes and has shown mutagenic activity in the Salmonella/microsome assay.
Furthermore, it has been demonstrated to decrease mitochondrial activity in HepG2 cells.

It is imperative that researchers exercise caution and consult the specific Safety Data Sheet
(SDS) for Basic Red 13 (C.l. 48015) before use and handle it in accordance with good
laboratory practices.

Conclusion

Basic Red 13 is a methine dye with well-documented applications in the textile industry. While
it is often listed as a biological stain, there is a significant lack of published scientific literature
detailing its use in biological research. This guide has summarized the available chemical and
physical data for Basic Red 13. The absence of established protocols and experimental data in
biological systems suggests that its application in this field is not widespread or well-
established. Researchers interested in the potential use of Basic Red 13 as a biological stain
would need to undertake foundational research to determine its staining properties, specificity,
and potential toxicity in various biological models. Future studies would be necessary to
establish protocols for its use and to understand its mechanism of action at a cellular level.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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biological-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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